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Plasticizers

Introduction: The Dual Role of Energetic Plasticizers
In the field of energetic materials, formulating a polymer-bonded explosive (PBX) or solid rocket

propellant is a balancing act. The final product must not only deliver maximal energetic output

but also possess the mechanical integrity and stability to be safely handled, stored, and

deployed over a wide temperature range. This is where energetic plasticizers play a critical and

dualistic role.

Unlike inert plasticizers, which improve mechanical properties at the cost of energy density,

energetic plasticizers are high-boiling organic liquids that contain explosophoric groups (e.g.,

nitrate ester, nitramine, azido).[1] They are incorporated into an energetic binder system, such

as nitrocellulose (NC) or glycidyl azide polymer (GAP), to achieve two primary objectives:
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Enhance Mechanical Properties: By lowering the glass transition temperature (Tg) of the

binder, they significantly improve its flexibility and processability, particularly at low

temperatures, preventing the material from becoming brittle and prone to fracture.[1][2][3][4]

Increase Energetic Performance: As energetic molecules themselves, they contribute

positively to the overall energy of the formulation, enhancing parameters like specific

impulse, density, and detonation velocity.[1][5][6]

The "efficiency" of an energetic plasticizer is therefore a multifaceted metric. It is not merely

about which molecule most effectively lowers the Tg, but which provides the optimal balance of

low-temperature flexibility, energetic contribution, and long-term compatibility with the binder

system. This guide provides a framework for researchers and formulation scientists to

objectively compare these critical materials, grounded in standardized experimental data and

an understanding of the underlying physicochemical principles.

Fundamentals of Plasticizing Efficiency
From a formulation standpoint, understanding the mechanism of action is key to selecting the

right candidate plasticizer. At a molecular level, a plasticizer works by inserting its molecules

between the long chains of the polymer binder. This process, driven by thermodynamics and

molecular compatibility, disrupts the strong intermolecular forces (like hydrogen bonding in

nitrocellulose) that hold the polymer chains rigidly together.[7] This separation increases the

"free volume" within the polymer matrix, allowing the polymer chains greater mobility and

flexibility, which macroscopically manifests as a reduction in the glass transition temperature.

Figure 1. Molecular view of plasticization. Plasticizer molecules (red diamonds) increase the
spacing between polymer chains (blue circles).

The primary metrics, or Key Performance Indicators (KPIs), used to evaluate and compare the

efficiency of energetic plasticizers are:

Glass Transition Temperature (Tg) Depression: This is the most direct measure of

plasticizing efficiency. It quantifies how much the Tg of the binder is lowered per weight

percent of added plasticizer. A more efficient plasticizer causes a greater depression in Tg for

a given concentration.
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Mechanical Properties: The ideal plasticizer increases elongation (flexibility) and reduces the

elastic modulus without catastrophically decreasing the ultimate tensile strength of the

material. This is a critical trade-off; too much plasticization can lead to a material that is

mechanically weak.[8][9]

Energetic Contribution: Key energetic parameters include a high density (ρ), a positive heat

of formation (ΔHf), and a favorable oxygen balance (ΩCO2). These factors directly contribute

to the performance metrics of the final formulation, such as detonation pressure (Pcj) and

specific impulse (Isp).[10][11]

Compatibility & Stability: For a plasticizer to be effective long-term, it must be highly

compatible with the polymer binder. Incompatibility can lead to phase separation, migration,

or "bleeding" of the plasticizer to the surface, which degrades mechanical properties and

creates safety hazards.[2][5] A single, sharp glass transition peak in a Differential Scanning

Calorimetry (DSC) thermogram for a binder-plasticizer blend is a strong indicator of good

compatibility.[2][12][13] Low volatility is also essential to prevent loss of the plasticizer over

time.[10]

Comparative Analysis of Common Energetic
Plasticizers
The choice of plasticizer is heavily dependent on the binder system and the desired

application. Nitrate esters, for example, are excellent gelatinizers for nitrocellulose, while other

plasticizers may be better suited for GAP-based systems.[10][14] The following table

summarizes experimental data for several classes of energetic plasticizers to facilitate

comparison.
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Plasticizer
Class

Specific
Example

Binder System
Tg (°C) of Pure
Plasticizer

Key
Characteristic
s & Trade-offs

Nitrate Esters
Nitroglycerine

(NG)

Nitrocellulose

(NC)
-

Pro: Excellent

plasticizer for

NC, high energy,

high density.[11]

Con: High

sensitivity to

shock and

friction, high

volatility

compared to

alternatives.[10]

1,2,4-Butanetriol

Trinitrate (BTTN)

Nitrocellulose

(NC)
-

Pro: Lower

sensitivity, lower

volatility, and

higher thermal

stability than NG.

[10] Often used

as a partial or full

replacement for

NG.[10][15] Con:

More expensive

to produce than

NG.[10]
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Trimethylolethan

e Trinitrate

(TMETN)

GAP / NC -

Pro: Chemically

stable, low

volatility.[16]

Con: Only a

moderate

gelatinizer for

NC, requiring

elevated

temperatures.

[10]

Dinitropropyl

Acetal/Formal

BDNPA/F (50/50

mix)

Various (HTPB,

GAP)
~ -67 °C[17]

Pro: Widely used

in insensitive

munitions (IM)

formulations,

good thermal

stability.[16] Con:

Less energetic

than top-

performing

nitrate esters.

Nitramines

N-butyl-N-(2-

nitroxyethyl)nitra

mine (BuNENA)

GAP / NC -

Pro: High energy,

good

compatibility with

many binders.

[18] Con: Can

have higher

mechanical

sensitivity than

some newer

classes.[17]

Azides &

Furazans

Glycidyl Azide

Polymer (GAP)

Oligomer

GAP / NC ~ -65 °C[15] Pro: Structurally

similar to GAP

binder, leading to

excellent

compatibility and

low migration.[5]
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High heat of

formation. Con:

Alone, it is not an

efficient

plasticizer for NC

without a co-

plasticizer like

NG.[14]

NFPEG3N3

(Nitrofurazanyl

Ether)

GAP -72 °C

Pro: Excellent

low Tg, high

thermal

decomposition

temp (179°C),

low sensitivity

(>40 J).[1]

Significantly

reduces viscosity

in GAP

formulations.[17]

Con: A novel

plasticizer,

representing the

next generation

of materials.[3]

Standardized Experimental Protocols
Objective comparison requires rigorous and reproducible testing. The following protocols,

based on industry standards, provide a self-validating framework for evaluating plasticizer

efficiency.

Protocol: Glass Transition Temperature (Tg)
Determination via DSC
This method is based on the ASTM D3418 standard for determining transition temperatures of

polymers.[19][20][21][22] Differential Scanning Calorimetry (DSC) measures the difference in
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heat flow required to increase the temperature of a sample and a reference as a function of

temperature. The Tg is observed as a stepwise change in the heat capacity.

Methodology:

Sample Preparation: Accurately weigh 5-10 mg of the cured binder/plasticizer formulation

into a standard aluminum DSC pan. Crimp-seal the pan to ensure a closed system.

Instrument Setup: Place the sample pan and an empty, sealed reference pan into the DSC

cell. Purge the cell with an inert gas (e.g., nitrogen at 50 mL/min) to prevent oxidation.[19]

Thermal Program (Heat-Cool-Heat):

First Heat: Equilibrate the cell at a low temperature (e.g., -120 °C). Heat the sample at a

controlled rate (typically 10-20 °C/min) to a temperature well above the expected Tg (e.g.,

50 °C).[19] Scientist's Note: This first heating scan is critical. Its purpose is to erase the

sample's previous thermal history, ensuring that the material is in a consistent amorphous

state for the measurement.

Controlled Cool: Cool the sample at the same rate (10-20 °C/min) back down to the

starting temperature (-120 °C).[19]

Second Heat: Heat the sample again at the same rate (10-20 °C/min).[19] The Tg is

determined from this second heating curve.

Data Analysis: The Tg is typically reported as the midpoint of the inflection in the heat flow

curve from the second heating scan. A single, sharp Tg for a blend indicates good

compatibility.[12][13] Multiple or broad transitions suggest phase separation or poor

miscibility.

Protocol: Tensile Properties of Plasticized Films
This protocol is based on the ASTM D882 standard for thin plastic sheeting.[8][9][23][24] It

measures the force required to stretch a specimen until it breaks, providing key data on

strength and flexibility.

Methodology:
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Sample Preparation: Cast thin films of the plasticized binder with uniform thickness (typically

< 1.0 mm).[9][23] Use a die to cut rectangular or dog-bone shaped specimens. The utmost

care must be taken to avoid nicks or tears in the edges, as these will cause premature

failure.[24]

Instrument Setup: Use a universal testing machine (UTM) equipped with grips appropriate

for thin films and an extensometer for precise strain measurement.[8]

Testing Procedure:

Measure the width and thickness of the specimen to determine the cross-sectional area.

[24]

Mount the specimen in the grips, ensuring it is aligned and not slipping.

Apply a tensile load at a constant rate of grip separation until the specimen ruptures.[23]

Data Analysis: From the resulting stress-strain curve, determine the following:

Tensile Strength at Break: The maximum stress the material can withstand.[8]

Elongation at Break: The percentage increase in length at the point of fracture, indicating

ductility.[8]

Modulus of Elasticity: The slope of the initial linear portion of the curve, representing

material stiffness.[8][9]

Figure 2. Workflow for evaluating a new energetic plasticizer against established benchmarks.

Conclusion and Future Outlook
The selection of an energetic plasticizer is a mission-critical decision in the development of

advanced energetic materials. Efficiency cannot be defined by a single parameter but must be

viewed as a holistic optimization of mechanical properties, energetic contribution, and long-

term stability.

Classic nitrate esters like NG and BTTN remain workhorses, particularly for nitrocellulose-

based propellants, offering high performance where sensitivity constraints are manageable.
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[10][11]

Modern plasticizers like BDNPA/F have become integral to the development of insensitive

munitions, trading some energy for a significant improvement in safety and stability.[16]

The future lies in novel molecular architectures, such as the azido and furazan-based

compounds now emerging from research labs.[3][18] These materials promise to push the

boundaries of performance, offering both high energy and low sensitivity—the "holy grail" for

energetic material formulators.

By employing the standardized protocols and comparative framework outlined in this guide,

researchers can systematically evaluate these materials, ensuring that the next generation of

propellants and explosives is not only more powerful but also safer and more reliable.

References
Examining the compatibility of energetic plasticizer DNDA-5 with energetic binders. (2019).
Combustion, Explosion, and Shock Waves, 55(5), 570-578.
ASTM D882: Standard Test Method for Tensile Properties of Thin Plastic Sheeting. (n.d.).
Shimadzu.
Lieber, P., Schaller, U., & Klapötke, T. M. (2025). Synthesis and characterization of novel
nitrofurazanyl ethers as potential energetic plasticizers. RSC Advances.
ASTM D3418-21, Standard Test Method for Transition Temperatures and Enthalpies of
Fusion and Crystallization of Polymers by Differential Scanning Calorimetry. (2021).
D3418 Standard Test Method for Transition Temperatures and Enthalpies of Fusion and
Crystallization of Polymers by Differential Scanning Calorimetry. (2021).
ASTM D882-18: Standard Test Method for Tensile Properties of Thin Plastic Sheeting.
(2018). ANSI Webstore.
D882 Standard Test Method for Tensile Properties of Thin Plastic Sheeting. (2018).
D882 – 10 - Standard Test Method for - Tensile Properties of Thin Plastic Sheeting. (2010).
Petro Pack.
What Is ASTM D882-02? A Complete Guide to Plastic Film Tensile Testing. (2025). Pacorr.
ASTM D3418 - Transition Temperatures and Enthalpies of Fusion and Crystallization of
Polymers by Differential Scanning Calorimetry. (n.d.). Applied Technical Services.
Li, X., Chen, S., Zhang, G., et al. (2019). Design, synthesis and properties of two novel
plasticizers with azido and nitro.
ASTM D3418-15, Standard Test Method for Transition Temperatures and Enthalpies of
Fusion and Crystallization of Polymers by Differential Scanning Calorimetry. (2015).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8154001/
https://pdfs.semanticscholar.org/e3da/3efef2c435e00aed93416f709ce33fb2e48d.pdf?skipShowableCheck=true
https://scispace.com/pdf/energetic-polymers-and-plasticisers-for-explosive-2n3jswoa3i.pdf
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra05154a
https://gthjjs.spacejournal.cn/en/article/id/gthjjs_2526
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14682208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


D3418 Standard Test Method for Transition Temperatures of Polymers By Differential
Scanning Calorimetry. (2017).
Performance, Erosivity and Mechanical Properties of Plasticized Nitrocellulose and the
Performance of Azidodeoxycellulose as a P. (n.d.). PolyPublie.
Synthesis and characterization of novel energetic plasticizers based on poly glycidyl nitrate.
(2020).
Lieber, P., Schaller, U., & Klapötke, T. M. (2025). Synthesis and characterization of novel
nitrofurazanyl ethers as potential energetic plasticizers. RSC Advances.
Design, synthesis and characterization of new energetic phthalate plasticizers based on
imidazolium ionic liquids. (n.d.). Indian Academy of Sciences.
Energetic plasticizers for GAP-based formulations with ADN: compatibility and performance
evaluation of a nitrofurazanyl ether. (n.d.). RSC Publishing.
Energetics and Compatibility of Plasticizers in Composite Solid Propellants. (n.d.). Semantic
Scholar.
Influence of different plasticizers on the glass transition temperature of mixtures with
energetic thermoplastic elastomers. (n.d.). Fraunhofer-Publica.
Understanding the Compatibility of the Energetic Binder PolyNIMMO with Energetic
Plasticizers: Experimental and DFT Studies. (n.d.).
Examining the compatibility of energetic plasticizer DNDA-5 with energetic binders. (2019).
Taylor & Francis Online.
Mechanical characterization of the nitrocellulose-based visco-hyperelastic binder in polymer
bonded explosives. (2020). Physics of Fluids, 32(2).
A Short Review of Nitric Esters and Their Role in Energetic Materials. (2021). Molecules,
26(9), 2519.
Energetic Polymers and Plasticisers for Explosive Formulations - A Review of Recent
Advances. (n.d.). DTIC.
Studies of Energetic and Non‐Energetic Plasticizers for Nitrile Butadiene Rubber based CSP.
(n.d.). Scilit.
Modeling and measurement of glass transition temperatures of energetic and inert systems.
(n.d.).
Recent research progress of energetic plasticizers. (n.d.). Journal of Solid Rocket
Technology.
Energetic Polymers and Plasticisers for Explosive Formulations - A Review of Recent
Advances. (n.d.). SciSpace.
Thermal Study of Polyols for the Technological Application as Plasticizers in Food Industry.
(2018). Polymers, 10(5), 468.
Studies on the Effect of Nitrate Esters on the Properties of Advanced Energetic Propellants.
(2020). Central European Journal of Engineering, 10(1), 384-394.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14682208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Energetics and Compatibility of Plasticizers in Composite Solid Propellants. (n.d.).
A Comprehensive Review On Plasticizing Agent. (2022).
Structure and properties of nitrocellulose: approaching 200 years of research. (2023). RSC
Advances, 13(48), 33629–33640.
Nitrocellulose Unveiled: A Brief Exploration of Recent Research Progress. (2023). Journal of
Composites Science, 8(1), 1.
Applications and Characteriz
Data-Driven Identification and Analysis of the Glass Transition in Polymer Melts. (2023). ACS
Macro Letters, 12(5), 716–721.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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